N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide

• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol
• IUPAC Name: N-[(E)-[(E)-3-(furan-2-yl)prop-2-enylidene]amino]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C19H16N2O3/c22-19(21-20-11-3-7-17-8-4-12-23-17)14-24-18-10-9-15-5-1-2-6-16(15)13-18/h1-13H,14H2,(H,21,22)/b7-3+,20-11+
• InChI Key: ZUEVTAWYULLFGN-UQONHYHASA-N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C/C=C/C3=CC=CO3
• SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC=CC3=CC=CO3

Description

N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide, also known as FPAH, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for future drug development.

Mechanism of Action

The mechanism of action of N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide is not fully understood, but it is believed to act through multiple pathways. N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been shown to inhibit the activity of various enzymes involved in the inflammatory process, such as cyclooxygenase and lipoxygenase. Additionally, N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide in lab experiments is its ability to exhibit potent anti-inflammatory and antioxidant properties. Additionally, N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been shown to exhibit anticancer properties, making it a promising candidate for future drug development. However, one of the limitations of using N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide. One area of interest is the development of N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide-based drug formulations for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to elucidate the mechanism of action of N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide and its potential interactions with other drugs. Furthermore, the development of novel synthesis methods for N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide may improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide involves the condensation reaction of 2-naphthol and furfural in the presence of acetic acid, followed by the addition of hydrazine hydrate and acetic anhydride. The resulting product is then purified through recrystallization to obtain pure N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide.

Scientific Research Applications

N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer properties. N'-[3-(2-furyl)-2-propenylidene]-2-(2-naphthyloxy)acetohydrazide has been tested in various in vitro and in vivo models, and the results have shown promising outcomes.